Cas no 2137971-60-7 (2-Cycloheptyl-4-(propylamino)butan-1-ol)
2-Cycloheptyl-4-(propylamino)butan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2137971-60-7
- 2-cycloheptyl-4-(propylamino)butan-1-ol
- EN300-800970
- 2-Cycloheptyl-4-(propylamino)butan-1-ol
-
- Inchi: 1S/C14H29NO/c1-2-10-15-11-9-14(12-16)13-7-5-3-4-6-8-13/h13-16H,2-12H2,1H3
- InChI Key: XIJWMZKOWDYVGL-UHFFFAOYSA-N
- SMILES: OCC(CCNCCC)C1CCCCCC1
Computed Properties
- Exact Mass: 227.224914549g/mol
- Monoisotopic Mass: 227.224914549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 32.3Ų
2-Cycloheptyl-4-(propylamino)butan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-800970-1.0g |
2-cycloheptyl-4-(propylamino)butan-1-ol |
2137971-60-7 | 95% | 1.0g |
$1086.0 | 2024-05-21 | |
| Enamine | EN300-800970-0.05g |
2-cycloheptyl-4-(propylamino)butan-1-ol |
2137971-60-7 | 95% | 0.05g |
$912.0 | 2024-05-21 | |
| Enamine | EN300-800970-0.1g |
2-cycloheptyl-4-(propylamino)butan-1-ol |
2137971-60-7 | 95% | 0.1g |
$956.0 | 2024-05-21 | |
| Enamine | EN300-800970-0.25g |
2-cycloheptyl-4-(propylamino)butan-1-ol |
2137971-60-7 | 95% | 0.25g |
$999.0 | 2024-05-21 | |
| Enamine | EN300-800970-0.5g |
2-cycloheptyl-4-(propylamino)butan-1-ol |
2137971-60-7 | 95% | 0.5g |
$1043.0 | 2024-05-21 | |
| Enamine | EN300-800970-2.5g |
2-cycloheptyl-4-(propylamino)butan-1-ol |
2137971-60-7 | 95% | 2.5g |
$2127.0 | 2024-05-21 | |
| Enamine | EN300-800970-5.0g |
2-cycloheptyl-4-(propylamino)butan-1-ol |
2137971-60-7 | 95% | 5.0g |
$3147.0 | 2024-05-21 | |
| Enamine | EN300-800970-10.0g |
2-cycloheptyl-4-(propylamino)butan-1-ol |
2137971-60-7 | 95% | 10.0g |
$4667.0 | 2024-05-21 |
2-Cycloheptyl-4-(propylamino)butan-1-ol Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
Additional information on 2-Cycloheptyl-4-(propylamino)butan-1-ol
Recent Advances in the Study of 2-Cycloheptyl-4-(propylamino)butan-1-ol (CAS: 2137971-60-7)
The compound 2-Cycloheptyl-4-(propylamino)butan-1-ol (CAS: 2137971-60-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cycloheptyl and propylamino functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
One of the key areas of investigation has been the synthesis and optimization of 2-Cycloheptyl-4-(propylamino)butan-1-ol. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production. Advanced techniques such as asymmetric catalysis and green chemistry approaches have been employed to enhance the efficiency and sustainability of the synthesis process. These advancements are expected to facilitate further preclinical and clinical studies.
Pharmacological studies have revealed that 2-Cycloheptyl-4-(propylamino)butan-1-ol exhibits notable activity in modulating specific biological pathways. For instance, it has been shown to interact with G-protein-coupled receptors (GPCRs), which are implicated in a wide range of physiological processes. Preliminary in vitro and in vivo experiments suggest that this compound may have applications in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. However, further research is needed to fully elucidate its therapeutic potential and safety profile.
In addition to its pharmacological properties, the structural characteristics of 2-Cycloheptyl-4-(propylamino)butan-1-ol have been a subject of interest. Computational modeling and X-ray crystallography studies have provided detailed insights into its molecular conformation and interactions with target proteins. These findings are instrumental in designing derivatives with enhanced efficacy and selectivity, paving the way for the development of next-generation therapeutics.
Despite the promising findings, challenges remain in the clinical translation of 2-Cycloheptyl-4-(propylamino)butan-1-ol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this compound into a viable drug candidate.
In conclusion, the recent research on 2-Cycloheptyl-4-(propylamino)butan-1-ol (CAS: 2137971-60-7) highlights its potential as a versatile scaffold for drug discovery. Continued exploration of its synthetic routes, pharmacological activities, and structural properties will be crucial in unlocking its full therapeutic value. This compound represents a promising avenue for future research and development in the chemical biology and pharmaceutical fields.
2137971-60-7 (2-Cycloheptyl-4-(propylamino)butan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)